Cas no 54230-91-0 (8-Bromo-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine)

• Product Name: 8-Bromo-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine
• CAS No: 54230-91-0
• MF: C₁₂H₈BrN₃
• MW: 274.116021156311
• CID: 2952028
• PubChem ID: 83791570
• Update Time: 2025-10-24

8-Bromo-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 8-溴-3-苯基-[1,2,4]三唑并[4,3-A]吡啶
• 8-Bromo-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine
• 8-bromo-3-phenyl-sym-triazolo[4,3-a]pyridine
• 3-Phenyl-8-bromo-1,2,4-triazolo[4,3-a]pyridine
• 54230-91-0

• Inchi： 1S/C12H8BrN3/c13-10-7-4-8-16-11(14-15-12(10)16)9-5-2-1-3-6-9/h1-8H
• InChI Key： TVHNHTMDQDNMPV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN2C1=NN=C2C1C=CC=CC=1

Computed Properties

• Exact Mass: 272.99016Da
• Monoisotopic Mass: 272.99016Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 30.2

Additional information on 8-Bromo-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine

Comprehensive Overview of 8-Bromo-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine (CAS No. 54230-91-0)

8-Bromo-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine (CAS No. 54230-91-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This triazolopyridine derivative is characterized by its unique molecular structure, which combines a triazole ring fused with a pyridine moiety, further substituted with a bromine atom and a phenyl group. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules and functional materials.

The compound's CAS number 54230-91-0 is frequently searched in chemical databases, reflecting its relevance in drug discovery and organic synthesis. Researchers are particularly interested in its potential applications as a kinase inhibitor scaffold or a fluorescent probe, aligning with current trends in targeted cancer therapy and bioimaging. Its bromine substitution also makes it a versatile building block for cross-coupling reactions, a hot topic in green chemistry and catalysis research.

In recent years, the demand for triazolopyridine derivatives like 8-Bromo-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine has surged due to their role in developing central nervous system (CNS) drugs. This aligns with growing public interest in neurodegenerative disease treatments, as evidenced by frequent searches for "Alzheimer's drug candidates" and "Parkinson's research compounds." The compound's rigid aromatic system may contribute to blood-brain barrier permeability, a critical factor in CNS drug design.

From a synthetic chemistry perspective, CAS 54230-91-0 represents an interesting case study in heterocyclic compound optimization. Its electron-deficient triazole core and electron-rich phenyl group create a push-pull system that could be exploited for optoelectronic applications, a rapidly growing field driven by interest in organic LEDs and flexible electronics. This dual functionality addresses common search queries about "multipurpose heterocycles" and "materials science building blocks."

The 8-Bromo-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine structure also presents opportunities in medicinal chemistry, particularly in fragment-based drug design. Its molecular weight (273.11 g/mol) and lipophilicity parameters fall within desirable ranges for lead compound development, a subject of numerous "drug discovery FAQ" searches. The bromine atom serves as an ideal handle for structure-activity relationship (SAR) studies through various palladium-catalyzed transformations.

Quality control of 8-Bromo-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine typically involves HPLC purity analysis and mass spectrometry characterization, addressing common questions about "compound verification methods." The compound's crystalline nature facilitates X-ray diffraction studies, important for researchers investigating "molecular packing interactions" or "solid-state properties of APIs."

Environmental considerations of CAS 54230-91-0 are increasingly relevant, with searches rising for "sustainable heterocycle synthesis." The compound's brominated structure prompts discussions about atom economy and halogen waste reduction in pharmaceutical manufacturing. Recent advances in microwave-assisted synthesis of similar triazolopyridines suggest pathways to improve the green metrics of its production.

In conclusion, 8-Bromo-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine (CAS No. 54230-91-0) represents a multifaceted compound with applications spanning pharmaceutical development, materials science, and methodology research. Its structural features and synthetic versatility continue to inspire innovation across chemical disciplines, making it a subject of ongoing scientific inquiry and commercial interest.